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Compound of Interest

Compound Name:
(3-Chloro-4-

methylphenyl)hydrazine

CAS No.: 51304-65-5

Cat. No.: B1597019

Get Quote

Executive Summary
(3-Chloro-4-methylphenyl)hydrazine is a critical intermediate in the synthesis of heterocyclic

pharmaceuticals and agrochemicals, particularly indoles (via Fischer Indole Synthesis) and

pyrazoles. Accurate characterization of this compound is essential due to the potential for

oxidation and the structural similarity of regioisomers (e.g., 2-chloro or 5-chloro variants) which

can drastically alter pharmacological efficacy.

This guide provides a definitive technical analysis of the Fourier Transform Infrared (FT-IR)

spectrum for this compound.[1] Unlike standard database entries, this analysis correlates

specific vibrational modes with the molecular architecture—specifically the 1,2,4-trisubstituted

benzene ring and the hydrazine moiety—to provide a self-validating identification protocol.

Critical Note on Forms: This compound is commercially supplied and most stable as the

monohydrochloride salt (CAS 54812-56-5). The FT-IR spectrum of the salt differs significantly

from the free base due to ammonium ion formation. This guide addresses the Hydrochloride

Salt as the primary standard, with comparative notes on the free base.
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Molecular Architecture & Vibrational Theory
To interpret the spectrum, one must first deconstruct the molecule into its vibrating

components.

Core Scaffold: Benzene ring with a 1,2,4-substitution pattern.[2]

Position 1: Hydrazine group (

or

)

Position 3: Chlorine atom (

)[1][3]

Position 4: Methyl group (

)

Electronic Effects: The electronegative Chlorine (inductive withdrawal) and the Methyl group

(hyperconjugative donation) create a unique dipole moment, enhancing the intensity of

specific ring breathing modes.

Diagram 1: Structural Logic & Vibrational Modes
The following diagram illustrates the connectivity and the resulting vibrational logic used for

assignment.
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Molecular Components

Spectral Consequences
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Caption: Decomposition of (3-Chloro-4-methylphenyl)hydrazine HCl into vibrational zones.

Experimental Protocol
Safety Warning: Aryl hydrazines are toxic, potential carcinogens, and skin sensitizers. The

hydrochloride salt is hygroscopic.

Method Selection: KBr vs. ATR
Diamond ATR (Attenuated Total Reflectance): Recommended for routine QC. Fast, requires

minimal sample.

Caution: Ensure the crystal pressure does not degrade the crystal lattice of the salt.

KBr Pellet: Recommended for detailed structural elucidation. Provides better resolution in the

"Fingerprint" region (1500–400 cm⁻¹) where C-Cl modes exist.

Step-by-Step Workflow (Self-Validating)
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Environment: Work in a humidity-controlled room (<40% RH). Moisture absorption broadens

the -NH bands, obscuring features.

Blanking: Collect a background spectrum (air) immediately before sampling.

Sample Prep (ATR):

Place ~5 mg of the tan/white powder on the diamond crystal.

Apply pressure until the absorbance of the strongest peak (usually ~1500 cm⁻¹) reaches

0.5–0.8 A.U.

Acquisition:

Resolution: 4 cm⁻¹[4]

Scans: 32 (minimum) to reduce noise in the weak overtone regions.

Validation: Check the 2350 cm⁻¹ region. Significant peaks here indicate CO₂ fluctuation

(poor background subtraction).

Spectral Analysis & Band Assignment
Region 1: The High-Frequency Domain (4000 – 2500
cm⁻¹)

N-H Stretching (Ammonium Salt): Unlike the free base which shows sharp doublets at 3300-

3400 cm⁻¹, the HCl salt exhibits a broad, complex envelope from 2600 to 3200 cm⁻¹. This is

due to the

stretching modes and strong hydrogen bonding.

Diagnostic: Look for a "comb-like" fine structure superimposed on this broad band,

characteristic of amine salts.

C-H Stretching (Aromatic): Weak shoulders >3000 cm⁻¹.[5]
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C-H Stretching (Aliphatic Methyl): Distinct peaks at 2920 cm⁻¹ (asymmetric) and 2850 cm⁻¹

(symmetric). These will appear "riding" on the broad ammonium band but should be

resolvable.

Region 2: The Fingerprint Region (1600 – 1000 cm⁻¹)
This region confirms the core structure.

Ring Breathing (C=C):

~1600 cm⁻¹ & ~1580 cm⁻¹: Strong aromatic ring stretching.[6] The splitting is enhanced by

the asymmetry of the 1,2,4-substitution.

~1500 cm⁻¹: Secondary ring stretch, often very intense in aryl hydrazines.

C-N Stretching: A strong band typically found between 1250 – 1320 cm⁻¹. This corresponds

to the bond between the aromatic ring and the hydrazine nitrogen.

C-Cl Stretching (In-Plane): A moderate intensity band around 1050 – 1080 cm⁻¹. (Note: The

stronger C-Cl stretch is often lower, in the 700 region).

Region 3: The Diagnostic Low Frequency (1000 – 600
cm⁻¹)
This is the "Truth" region. It confirms the position of the substituents (Isomer check).

1,2,4-Trisubstituted Benzene Pattern:

Isolated Hydrogen (Position 2): A strong band at 860 – 900 cm⁻¹. This represents the out-

of-plane (OOP) bending of the single hydrogen trapped between the Hydrazine and

Chlorine groups.

Adjacent Hydrogens (Positions 5 & 6): A strong band at 800 – 860 cm⁻¹. This represents

the two adjacent hydrogens wagging in phase.

Validation: If you see only one strong band in this region (e.g., ~750 cm⁻¹), you likely have

an ortho-isomer impurity. You must see two distinct zones of absorption here.
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Summary of Assignments
Frequency (cm⁻¹) Vibrational Mode Functional Group Notes

2600 – 3200 N-H Stretch (Broad) (Salt)

Overlaps C-H;

characteristic of HCl

salts.

~3050 (Shoulder) C-H Stretch Aromatic Ring
Often obscured by N-

H band.[6]

2920, 2850 C-H Stretch
Methyl (

)

Asymmetric/Symmetri

c stretches.

1605, 1585 C=C Ring Stretch Benzene Ring

Split due to lower

symmetry (1,2,4-

subst).

1490 – 1510 C=C Ring Stretch Benzene Ring Very Strong intensity.

1280 – 1320 C-N Stretch Aryl-Amine
Connects hydrazine to

ring.

1050 – 1080 C-Cl (In-plane) Aryl Chloride Moderate intensity.

870 – 890 C-H OOP Bend Isolated H (Pos 2) Critical for Isomer ID.

810 – 830 C-H OOP Bend Adjacent H (Pos 5,6) Critical for Isomer ID.

~700 – 750 C-Cl Stretch Aryl Chloride Often broad/strong.

Logic Tree for Identification
Use this workflow to validate your spectrum against the expected theoretical profile.
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Start: Analyze Spectrum

Check 2600-3200 cm-1
Is it broad?

Compound is HCl Salt
(Correct Form)

Yes

Compound is Free Base
(Check Oxidation)

No (Sharp peaks)

Check 2850-2950 cm-1
Are sharp peaks visible?

Methyl Group Confirmed

Yes

Check 800-900 cm-1
Are there TWO strong bands?

1,2,4-Substitution Confirmed
(3-Cl, 4-Me pattern)

Yes (880 & 820)

Suspect Isomer
(2-Cl or 5-Cl)

No (Single band)
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Caption: Decision matrix for verifying (3-Chloro-4-methylphenyl)hydrazine identity.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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